Cas no 127480-39-1 (1,3,5-Triazin-2(1H)-one,4-amino-1-methyl-6-(methylamino)-)

1,3,5-Triazin-2(1H)-one,4-amino-1-methyl-6-(methylamino)- structure
127480-39-1 structure
Product Name:1,3,5-Triazin-2(1H)-one,4-amino-1-methyl-6-(methylamino)-
CAS No:127480-39-1
MF:C5H9N5O
MW:155.157859563828
CID:103149
PubChem ID:45092648
Update Time:2025-04-18

1,3,5-Triazin-2(1H)-one,4-amino-1-methyl-6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2(1H)-one,4-amino-1-methyl-6-(methylamino)-
    • 1,3,5-Triazin-2(1H)-one,4-amino-1-methyl-6-(methylamino)-(9CI)
    • 127480-39-1
    • 4-Amino-1-methyl-6-(methylamino)-1,3,5-triazin-2(1H)-one
    • Inchi: 1S/C5H9N5O/c1-7-4-8-3(6)9-5(11)10(4)2/h1-2H3,(H3,6,7,8,9,11)
    • InChI Key: YSMAPNGKDOPTIC-UHFFFAOYSA-N
    • SMILES: O=C1N=C(N)N=C(NC)N1C

Computed Properties

  • Exact Mass: 155.08087
  • Monoisotopic Mass: 155.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1A^2
  • XLogP3: -1.2

Experimental Properties

  • PSA: 85.83
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